Cas no 198273-13-1 (Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester)
Technical Introduction: Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester
Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester is a halogenated aromatic ester with a nitrile functional group, offering versatile reactivity in synthetic chemistry. The presence of electron-withdrawing substituents (chloro and cyano groups) enhances its utility as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its methyl ester group improves solubility in organic solvents, facilitating reactions such as nucleophilic substitution or further functionalization. The compound’s structural features contribute to its stability and selectivity in cross-coupling or condensation reactions. Suitable for controlled derivatization, it serves as a valuable building block in the development of complex molecules with tailored properties.
198273-13-1 structure
Product Name:Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester
CAS No:198273-13-1
MF:C9H5Cl2NO2
MW:230.047500371933
MDL:MFCD28758644
CID:3875090
PubChem ID:85754596
Update Time:2025-05-27
Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester
- Methyl 3-cyano-2,4-dichlorobenzoate
- MFCD28758644
- SCHEMBL23754038
- 198273-13-1
- methyl 2,4-dichloro-3-cyanobenzoate
- CS-0193667
- DB-416885
- E93772
-
- MDL： MFCD28758644
- Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)5-2-3-7(10)6(4-12)8(5)11/h2-3H,1H3
- InChI Key： JITBLAYTOQLGNF-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(Cl)C(C#N)=C1Cl
Computed Properties
- Exact Mass: 228.9697338Da
- Monoisotopic Mass: 228.9697338Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.1Ų
Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB518016-500 mg |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 500MG |
€565.00 | 2022-07-29 | ||
| abcr | AB518016-1 g |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 1g |
€770.80 | 2022-07-29 | ||
| Alichem | A015010710-250mg |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A015010710-500mg |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A015010710-1g |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 97% | 1g |
$1460.20 | 2023-09-02 | |
| abcr | AB518016-500mg |
Methyl 3-cyano-2,4-dichlorobenzoate; . |
198273-13-1 | 500mg |
€574.90 | 2025-04-20 | ||
| abcr | AB518016-1g |
Methyl 3-cyano-2,4-dichlorobenzoate; . |
198273-13-1 | 1g |
€784.90 | 2025-04-20 | ||
| Aaron | AR021QS2-250mg |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 95% | 250mg |
$577.00 | 2025-02-12 | |
| Aaron | AR021QS2-500mg |
Methyl 3-cyano-2,4-dichlorobenzoate |
198273-13-1 | 95% | 500mg |
$655.00 | 2025-02-12 | |
| abcr | AB518016-250mg |
Methyl 3-cyano-2,4-dichlorobenzoate; . |
198273-13-1 | 250mg |
€418.50 | 2025-04-20 |
Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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